methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate

• IUPAC Name: methyl 2-(N-(4-methoxyphenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C16H17NO5S/c1-21-14-8-10-15(11-9-14)23(19,20)17(12-16(18)22-2)13-6-4-3-5-7-13/h3-11H,12H2,1-2H3
• InChI Key: GELXZTXDAVDBAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC)C2=CC=CC=C2
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol

Description

Methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate, also known as MSMPG, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents, such as chloroform and methanol. MSMPG has been found to have a wide range of biochemical and physiological effects, making it a valuable tool in various research fields.

Mechanism of Action

The mechanism of action of methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate involves its ability to modulate the activity of ion channels and receptors in the brain. Specifically, this compound has been found to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This results in a decrease in neuronal excitability and can have therapeutic implications for disorders characterized by excessive neuronal activity, such as epilepsy.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to enhance the activity of GABA receptors, as mentioned above. Additionally, this compound has been found to inhibit the activity of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. This can result in a decrease in neuronal excitability and can have therapeutic implications for pain management.

Advantages and Limitations for Lab Experiments

Methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate has several advantages as a tool for scientific research. It is relatively easy to synthesize and purify, making it accessible to researchers. Additionally, its ability to modulate the activity of ion channels and receptors in the brain makes it a valuable tool for studying the function of these proteins. However, there are also limitations to its use. This compound has been found to have low solubility in aqueous solutions, which can make it difficult to work with in certain experimental contexts.

Future Directions

There are several future directions for research involving methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate. One potential avenue is the development of this compound-based therapeutics for the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on ion channels and receptors in the brain. Finally, the development of new synthesis methods for this compound could facilitate its use in a wider range of experimental contexts.

Synthesis Methods

The synthesis of methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate involves the reaction of N-phenylglycine with methanesulfonyl chloride and 4-methoxyaniline in the presence of a base, such as triethylamine. The resulting product is then purified through crystallization or chromatography. The synthesis method is relatively simple and straightforward, making it accessible to researchers.

Scientific Research Applications

Methyl N-[(4-methoxyphenyl)sulfonyl]-N-phenylglycinate has been used in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. It has been found to have potential therapeutic applications in the treatment of neurological disorders, such as Alzheimer's disease and epilepsy. Additionally, this compound has been used as a tool to study the function of ion channels and receptors in the brain.